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Compound of Interest

Compound Name: Triflupromazine

Cat. No.: B1683245 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting advice and frequently asked questions regarding the solubility

of triflupromazine in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is triflupromazine and what are its basic chemical properties?

Triflupromazine is a phenothiazine-class compound used as an antipsychotic and antiemetic

agent.[1] It is a weakly basic compound, typically supplied as a hydrochloride salt to improve its

solubility in water.[1][2] Its properties are critical for understanding its solubility behavior.

Table 1: Physicochemical Properties of Triflupromazine Hydrochloride
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Property Value Source

Chemical Name

N,N-dimethyl-2-

(trifluoromethyl)-10H-

phenothiazine-10-

propanamine,

monohydrochloride

[3]

Molecular Formula C₁₈H₁₉F₃N₂S • HCl [3]

Molecular Weight 388.9 g/mol [3]

LogP 5.54 [1]

pKa
Estimated 8.0 - 9.5 (Tertiary

amine)

Inferred from related

compounds[4][5]

Appearance
White to pale tan crystalline

powder
[1]

Q2: What is the general solubility of triflupromazine hydrochloride?

Triflupromazine hydrochloride's solubility is highly dependent on the solvent. It is soluble in

organic solvents like DMSO, ethanol, and DMF.[3] However, it is only sparingly soluble in

aqueous buffers, especially at neutral to alkaline pH.[3] The free base form of triflupromazine
is practically insoluble in water.[1]

Table 2: Solubility of Triflupromazine Hydrochloride in Various Solvents
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Solvent Solubility Source

DMSO ~3 mg/mL [3]

Ethanol ~5 mg/mL [3]

DMF ~5 mg/mL [3]

Ethanol:PBS (pH 7.2) (1:10) ~0.09 mg/mL [3]

Water

Soluble (as HCl salt), but

precipitates as free base at pH

> 6.4

[1]

Q3: How does pH affect the solubility of triflupromazine in aqueous buffers?

As a weak base, triflupromazine's solubility is critically dependent on pH.

Acidic pH (pH < pKa): At acidic pH, the tertiary amine side chain is protonated, forming a

cation. This ionized form is more polar and thus more soluble in aqueous solutions.

Neutral to Alkaline pH (pH ≥ pKa): As the pH increases towards and beyond its pKa, the

compound deprotonates to become the neutral free base. This form is significantly less polar

and has very low aqueous solubility, often leading to precipitation.[1]
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Effect of pH on Triflupromazine Ionization

Low pH (e.g., < 6.0)

Protonated Form (Cationic)
Higher Solubility

Favors Ionization

Neutral / High pH (e.g., > 7.0)

Neutral Free Base
Lower Solubility / Precipitation

Favors De-protonation

Loses H+ Gains H+

Click to download full resolution via product page

Figure 1. pH-dependent equilibrium of triflupromazine.

Q4: Are triflupromazine solutions stable?

Aqueous solutions of triflupromazine hydrochloride are sensitive to air and light.[1] It is

recommended not to store aqueous solutions for more than one day.[3] Stock solutions in

anhydrous organic solvents like DMSO are more stable but should be stored at -20°C for long-

term use.[6]
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Problem: My triflupromazine hydrochloride precipitated after I added it to my PBS buffer (pH

7.4).

This is a common issue caused by the conversion of the soluble hydrochloride salt to the

insoluble free base at neutral pH.
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Troubleshooting Workflow for Precipitation

Issue:
Precipitation in Aqueous Buffer

Review Dissolution Method
Use Co-Solvent Method:

1. Dissolve in Organic Solvent (e.g., EtOH)
2. Dilute into Aqueous Buffer

Incorrect?

Verify Final Concentration
Correct?

Corrected

Lower Final Concentration
(e.g., below 0.09 mg/mL in 10% EtOH/PBS)

Too High? Success:
Clear Solution

OK?
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Kinetic Solubility Assay Workflow

1. Prepare High-Concentration
Stock in DMSO (e.g., 10-20 mM)

2. Dispense Stock into Microplate
Add Aqueous Buffer (e.g., PBS)

3. Mix and Incubate
(e.g., 1-2 hours at room temp)

4. Separate Undissolved Compound
(Filtration or Centrifugation)

5. Quantify Soluble Compound
(UV-Vis Spec or LC-MS/MS)

Result: Kinetic Solubility (µg/mL or µM)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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